3-ethoxy-2,2-dimethylpropanal
Overview
Description
Preparation Methods
3-ethoxy-2,2-dimethylpropanal can be synthesized through various synthetic routes. One common method involves the reaction of 2,2-dimethylpropanal with ethanol in the presence of an acid catalyst . The reaction conditions typically include a temperature range of 60-80°C and a reaction time of 4-6 hours . Industrial production methods may involve similar reaction conditions but on a larger scale, with continuous monitoring and optimization to ensure high yield and purity .
Chemical Reactions Analysis
3-ethoxy-2,2-dimethylpropanal undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include oxidizing agents such as potassium permanganate and reducing agents like sodium borohydride . Major products formed from these reactions include 3-ethoxy-2,2-dimethylpropanoic acid (oxidation) and 3-ethoxy-2,2-dimethylpropanol (reduction) .
Scientific Research Applications
3-ethoxy-2,2-dimethylpropanal has a wide range of scientific research applications. In chemistry, it is used as an intermediate in the synthesis of various organic compounds . In biology, it is studied for its potential effects on cellular processes and metabolic pathways . In medicine, it is being investigated for its potential therapeutic properties, including its use as a precursor for drug development . In industry, it is used in the production of fragrances and flavorings due to its pleasant odor .
Mechanism of Action
The mechanism of action of 3-ethoxy-2,2-dimethylpropanal involves its interaction with specific molecular targets and pathways within cells . It is believed to exert its effects by modulating the activity of enzymes involved in metabolic processes . The exact molecular targets and pathways are still under investigation, but preliminary studies suggest that it may influence the expression of certain genes and proteins .
Comparison with Similar Compounds
3-ethoxy-2,2-dimethylpropanal can be compared with other similar compounds such as 2,2-dimethoxypropane and 2,2-dimethylpropanal. While all these compounds share similar structural features, this compound is unique due to the presence of an ethoxy group, which imparts distinct chemical and physical properties. This uniqueness makes it particularly valuable in specific applications, such as in the synthesis of specialized organic compounds and in the production of fragrances.
Properties
CAS No. |
38216-86-3 |
|---|---|
Molecular Formula |
C7H14O2 |
Molecular Weight |
130.2 |
Purity |
95 |
Origin of Product |
United States |
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